
A Comparative Guide to the Dyeing Performance
of Disperse Blue 35 Alternatives

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: C.I. Disperse Blue 35

Cat. No.: B087788 Get Quote

For Researchers, Scientists, and Textile Development Professionals

This guide provides a comprehensive evaluation of the dyeing performance of viable

alternatives to Disperse Blue 35, a common anthraquinone dye for polyester fibers. The

selection of an appropriate disperse dye is critical in achieving desired color fastness, color

yield, and overall quality of dyed textiles. This comparison is necessitated by growing concerns

over the allergenic potential and environmental persistence of certain disperse dyes, including

Disperse Blue 35. This document presents a data-driven comparison of key performance

indicators to aid in the selection of suitable, higher-performing, and more environmentally

benign alternatives.

Executive Summary
The search for alternatives to Disperse Blue 35 is driven by the need for improved toxicological

profiles and enhanced dyeing performance. This guide focuses on a comparative analysis of

Disperse Blue 35 and three key alternatives: Disperse Blue 56, Disperse Blue 79, and Disperse

Blue 183. These alternatives have been selected based on their prevalence in the industry and

their representation of different chemical classes (anthraquinone and azo) and performance

characteristics.

The experimental data compiled herein indicates that several alternatives offer significant

advantages over Disperse Blue 35 in terms of wash fastness, light fastness, and rubbing

fastness. While Disperse Blue 35 exhibits moderate overall performance, alternatives such as
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Disperse Blue 56 and Disperse Blue 79 demonstrate superior fastness properties, making them

compelling substitutes for high-performance textile applications.

Comparative Performance Data
The following tables summarize the quantitative dyeing performance of Disperse Blue 35 and

its alternatives on polyester fabric. The data has been compiled from various technical data

sheets and research publications. It is important to note that direct comparisons are most

accurate when data is generated from a single, controlled study. Where such data is not

available, information from individual technical data sheets is presented, and potential

variations in testing conditions should be considered.

Table 1: Comparison of Color Fastness Properties

Dye C.I. Name
Chemical
Class

Wash
Fastness
(ISO 105-
C06)

Light
Fastness
(ISO 105-
B02)

Rubbing
Fastness
(AATCC 8)

Disperse

Blue 35

Disperse

Blue 35

Anthraquinon

e
Moderate Good Good

Alternative 1
Disperse

Blue 56

Anthraquinon

e
4-5 7

Dry: 4-5, Wet:

3-4

Alternative 2
Disperse

Blue 79
Azo 5 6-7

Dry: 4, Wet:

4-5

Alternative 3
Disperse

Blue 183
Azo Excellent Excellent Excellent

Fastness grades are rated on a scale of 1 to 5 for wash and rubbing fastness (5 being the best)

and 1 to 8 for light fastness (8 being the best).

Table 2: Comparison of Color Yield and Dye Uptake
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Dye Color Yield (K/S Value) Dye Uptake (%)

Disperse Blue 35 Data Not Available Data Not Available

Alternative 1 (Disperse Blue

56)
High Good

Alternative 2 (Disperse Blue

79)
Very High Excellent

Alternative 3 (Disperse Blue

183)
High Excellent

Note: Quantitative data for color yield and dye uptake for Disperse Blue 35 was not readily

available in the public domain. The qualitative descriptions for the alternatives are based on

their classification as high-performance dyes.

Experimental Protocols
The following are detailed methodologies for the key experiments cited in this guide, based on

internationally recognized standards.

Dyeing Procedure for Polyester
A standard high-temperature, high-pressure (HTHP) dyeing method is employed for applying

disperse dyes to polyester fabric.

Fabric Preparation: Scour and pre-heat set the 100% polyester fabric to remove any

impurities and ensure dimensional stability.

Dyebath Preparation: Prepare a dyebath with a liquor-to-goods ratio of 10:1. Add a

dispersing agent (1 g/L), a leveling agent (1 g/L), and acetic acid to adjust the pH to 4.5-5.5.

Dye Dispersion: Make a paste of the disperse dye (2% on weight of fabric) with a small

amount of water and the dispersing agent. Add this to the dyebath.

Dyeing Cycle:

Introduce the fabric into the dyebath at 60°C.
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Raise the temperature to 130°C at a rate of 2°C/minute.

Hold at 130°C for 60 minutes.

Cool the dyebath to 70°C.

Reduction Clearing: After dyeing, rinse the fabric and perform a reduction clearing process to

remove surface dye and improve wash fastness. This is typically done with a solution of

sodium hydrosulfite (2 g/L) and sodium hydroxide (2 g/L) at 70-80°C for 15-20 minutes.

Final Rinse and Dry: Thoroughly rinse the fabric with hot and then cold water, and finally dry.

Color Fastness to Washing (ISO 105-C06)
This test assesses the resistance of the color of the textile to domestic or commercial

laundering.

Specimen Preparation: A 10 cm x 4 cm specimen of the dyed fabric is sewn together with a

multi-fiber adjacent fabric of the same size.

Washing Procedure: The composite specimen is placed in a stainless-steel container with a

specified volume of detergent solution (e.g., 4 g/L ECE phosphate reference detergent) and

stainless-steel balls to provide mechanical action.

Test Conditions: The container is agitated in a laundering machine at a specified temperature

(e.g., 60°C) for a specific duration (e.g., 30 minutes).

Rinsing and Drying: After the washing cycle, the specimen is rinsed thoroughly and dried at a

temperature not exceeding 60°C.

Evaluation: The change in color of the dyed specimen and the degree of staining on the

multi-fiber adjacent fabric are assessed using the grey scales.

Color Fastness to Rubbing (AATCC Test Method 8)
This test determines the amount of color transferred from the surface of a colored textile

material to other surfaces by rubbing.
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Specimen Preparation: A specimen of the dyed fabric is mounted on the base of a

crockmeter.

Dry Rubbing: A dry, white cotton crocking cloth is mounted on the rubbing finger of the

crockmeter. The finger is then passed back and forth over the specimen 10 times with a

downward force of 9 Newtons.

Wet Rubbing: The test is repeated with a wet crocking cloth that has been wetted with

deionized water to a 65% ± 5% wet pick-up.

Evaluation: The amount of color transferred to the white crocking cloths is evaluated by

comparing them with the Gray Scale for Staining or the Chromatic Transference Scale.

Color Fastness to Light (ISO 105-B02)
This method is used to determine the resistance of the color of textiles to the action of an

artificial light source representative of natural daylight (xenon arc lamp).

Specimen Preparation: A specimen of the dyed fabric is mounted on a sample holder.

Exposure: The specimen is exposed to the light from a xenon arc lamp under controlled

conditions of temperature and humidity, alongside a set of blue wool lightfastness standards.

Evaluation: The change in color of the specimen is assessed by comparing the contrast

between the exposed and unexposed portions with the changes in the blue wool standards.

The light fastness rating is the number of the blue wool standard that shows a similar change

in color.

Determination of Dye Uptake and Color Yield
Dye Uptake (%): The concentration of the dye in the dyebath before and after the dyeing

process is measured using a UV-Vis spectrophotometer at the wavelength of maximum

absorbance (λmax) of the dye. The percentage of dye uptake is calculated using the

following formula:

Dye Uptake (%) = [(C₀ - C₁) / C₀] x 100
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where C₀ is the initial concentration of the dye and C₁ is the final concentration of the dye in

the dyebath.

Color Yield (K/S Value): The color yield on the dyed fabric is determined by measuring the

reflectance of the fabric using a spectrophotometer. The Kubelka-Munk equation is then

used to calculate the K/S value, which is proportional to the concentration of the dye on the

fabric.

K/S = (1 - R)² / 2R

where R is the decimal fraction of the reflectance of the dyed fabric at the wavelength of

minimum reflectance.

Visualizations
The following diagrams illustrate the key workflows and relationships in the evaluation of

disperse dye performance.
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Caption: Experimental workflow for dyeing and performance evaluation.
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Caption: Logical relationships influencing dyeing performance.

To cite this document: BenchChem. [A Comparative Guide to the Dyeing Performance of
Disperse Blue 35 Alternatives]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b087788#evaluating-the-dyeing-performance-of-
disperse-blue-35-alternatives]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b087788?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

